Cas no 92418-73-0 ((2R)-Oxiran-2-ylmethyl pentanoate)
(2R)-Oxiran-2-ylmethyl pentanoate Chemical and Physical Properties
Names and Identifiers
-
- (2R)-Oxiran-2-ylmethyl pentanoate
- ((2R)oxiran-2-yl)methyl pentanoate
- (R)-(-)-glycidyl butyrate;
- SBB054037
- DT1848
- [(2R)-oxiran-2-yl]methyl pentanoate
- (R)-(-)-Oxirane-2-methanol butyrate
- EBD2204642
- ST50949776
- pentanoic acid [(2R)-2-oxiranyl]methyl ester
- A832735
-
- Inchi: 1S/C8H14O3/c1-2-3-4-8(9)11-6-7-5-10-7/h7H,2-6H2,1H3/t7-/m1/s1
- InChI Key: NVLOXZZIKJPCPA-SSDOTTSWSA-N
- SMILES: O1C[C@@H]1COC(CCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 133
- Topological Polar Surface Area: 38.8
(2R)-Oxiran-2-ylmethyl pentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R065185-2.5g |
(2R)-Oxiran-2-ylmethyl Pentanoate |
92418-73-0 | 2.5g |
$ 195.00 | 2022-06-03 | ||
| TRC | R065185-5g |
(2R)-Oxiran-2-ylmethyl Pentanoate |
92418-73-0 | 5g |
$ 320.00 | 2022-06-03 | ||
| TRC | R065185-12.5g |
(2R)-Oxiran-2-ylmethyl Pentanoate |
92418-73-0 | 12.5g |
$ 635.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616544-1g |
(R)-oxiran-2-ylmethyl pentanoate |
92418-73-0 | 98% | 1g |
¥145.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616544-10g |
(R)-oxiran-2-ylmethyl pentanoate |
92418-73-0 | 98% | 10g |
¥705.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616544-50g |
(R)-oxiran-2-ylmethyl pentanoate |
92418-73-0 | 98% | 50g |
¥2604.00 | 2024-04-25 |
(2R)-Oxiran-2-ylmethyl pentanoate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (2R)-Oxiran-2-ylmethyl pentanoate
Professional Introduction to (2R)-Oxiran-2-ylmethyl Pentanoate (CAS No. 92418-73-0)
(2R)-Oxiran-2-ylmethyl pentanoate, with the CAS number 92418-73-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique stereochemical configuration and functional group arrangement, serves as a versatile intermediate in the development of novel therapeutic agents. Its molecular structure, featuring a pentanoate moiety linked to an oxirane ring, makes it particularly valuable for constructing complex molecular frameworks essential in drug design.
The significance of (2R)-Oxiran-2-ylmethyl pentanoate lies in its ability to act as a chiral building block, which is crucial for the synthesis of enantiomerically pure pharmaceuticals. In recent years, there has been a growing emphasis on the development of single-enantiomer drugs due to their improved efficacy and reduced side effects compared to racemic mixtures. The stereochemistry of this compound, specifically the (R) configuration at the second carbon atom of the oxirane ring, makes it an attractive candidate for such applications.
Recent advancements in synthetic methodologies have further highlighted the utility of (2R)-Oxiran-2-ylmethyl pentanoate. Researchers have demonstrated its role in constructing highly functionalized heterocycles, which are prevalent in many bioactive molecules. For instance, studies have shown that this compound can be effectively utilized in the synthesis of oxazolidinones, a class of compounds known for their broad-spectrum antimicrobial properties. The oxirane ring in (2R)-Oxiran-2-ylmethyl pentanoate can undergo various transformations, including ring-opening reactions with nucleophiles, allowing for the introduction of diverse substituents and the creation of complex architectures.
In addition to its role in heterocycle synthesis, (2R)-Oxiran-2-ylmethyl pentanoate has been explored as a precursor in the development of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological processes, and their inhibition is a key strategy in treating diseases such as cancer and inflammation. The pentanoate side chain provides a suitable scaffold for designing molecules that can selectively target specific proteases. For example, modifications to this side chain have led to the discovery of novel inhibitors that exhibit high potency and selectivity against certain protease families.
The pharmaceutical industry has also shown interest in (2R)-Oxiran-2-ylmethyl pentanoate for its potential applications in vaccine development. The ability to incorporate chiral centers into vaccine adjuvants and antigens can enhance immune responses by improving antigenic properties. The oxirane ring can be functionalized to attach various antigenic determinants or adjuvant molecules, making this compound a valuable tool in immunological research.
From a synthetic chemistry perspective, one of the most intriguing aspects of (2R)-Oxiran-2-ylmethyl pentanoate is its reactivity and versatility. The oxirane ring is known for its facile ring-opening reactions, which can be harnessed to introduce new functional groups or to form carbon-carbon bonds. This reactivity has been exploited in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, where the oxirane ring serves as an effective handle for connecting different molecular fragments.
The use of computational chemistry techniques has further enhanced our understanding of how (2R)-Oxiran-2-ylmethyl pentanoate behaves in various chemical environments. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective drug candidates. These studies often involve predicting binding affinities and identifying key pharmacophoric elements within the molecule.
In conclusion, (2R)-Oxiran-2-ylmethyl pentanoate (CAS No. 92418-73-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad utility as an intermediate. Its role in constructing chiral drugs, synthesizing heterocycles, developing protease inhibitors, and creating vaccine components underscores its importance in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic agents.
92418-73-0 ((2R)-Oxiran-2-ylmethyl pentanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)